Cas no 100482-30-2 (Benzoic acid,4-propoxy-3,5-dipropyl-)

• Product Name: Benzoic acid,4-propoxy-3,5-dipropyl-
• CAS No: 100482-30-2
• MF: C₁₆H₂₄O₃
• MW: 264.359965324402
• CID: 231642
• PubChem ID: 57883
• Update Time: 2025-04-19

Benzoic acid,4-propoxy-3,5-dipropyl- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-propoxy-3,5-dipropyl-
• 4-Propoxy-3,5-dipropylbenzoic acid
• 4-propoxy-3,5-dipropyl-benzoic acid
• 3,5-Dipropyl-4-propoxybenzoic acid
• 4-Propyloxy-3.5-dipropyl-benzoesaeure
• AC1L1NW8
• AC1Q5TMM
• ACMC-20m3iy
• BENZOIC ACID, 3,5-DIPROPYL-4-PROPOXY-
• BRN 2590150
• CTK3J8983
• DTXSID20143322
• 100482-30-2

• Inchi： 1S/C16H24O3/c1-4-7-12-10-14(16(17)18)11-13(8-5-2)15(12)19-9-6-3/h10-11H,4-9H2,1-3H3,(H,17,18)
• InChI Key： UDENWZIHICZBNA-UHFFFAOYSA-N
• SMILES： O(CCC)C1C(=CC(C(=O)O)=CC=1CCC)CCC

Computed Properties

• Exact Mass: 264.17262
• Monoisotopic Mass: 264.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes